Cas no 1805676-20-3 (2-Chloro-6-methyl-4-nitrobenzyl chloride)

• Product Name: 2-Chloro-6-methyl-4-nitrobenzyl chloride
• CAS No: 1805676-20-3
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 5002305
• Update Time: 2025-10-29

2-Chloro-6-methyl-4-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methyl-4-nitrobenzyl chloride

• Inchi： 1S/C8H7Cl2NO2/c1-5-2-6(11(12)13)3-8(10)7(5)4-9/h2-3H,4H2,1H3
• InChI Key： MDJHXUXPXMGGMK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8

Additional information on 2-Chloro-6-methyl-4-nitrobenzyl chloride

2-Chloro-6-methyl-4-nitrobenzyl Chloride (CAS No. 1805676-20-3)

2-Chloro-6-methyl-4-nitrobenzyl chloride, also known by its CAS number 1805676-20-3, is a versatile organic compound with significant applications in the fields of pharmaceutical chemistry, agrochemicals, and material science. This compound is characterized by its unique structure, which includes a benzyl group substituted with chlorine, methyl, and nitro groups. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic pathways.

The synthesis of 2-chloro-6-methyl-4-nitrobenzyl chloride typically involves multi-step processes, often starting from aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the benzyl chloride moiety with high precision. These methods not only enhance yield but also reduce the environmental footprint compared to traditional synthesis routes.

In terms of chemical properties, 2-chloro-6-methyl-4-nitrobenzyl chloride exhibits notable reactivity due to the electron-withdrawing effects of the nitro and chlorine groups. These groups activate the benzene ring towards electrophilic substitution, making the compound an excellent substrate for further functionalization. Recent studies have demonstrated its utility in the synthesis of bioactive molecules, including potential anticancer agents and antimicrobial compounds.

The application of 2-chloro-6-methyl-4-nitrobenzyl chloride extends beyond pharmaceuticals. In agrochemistry, it serves as an intermediate in the production of herbicides and insecticides. Its ability to undergo various nucleophilic substitutions and coupling reactions makes it a valuable building block in constructing complex molecular architectures. For example, recent research has highlighted its role in the development of advanced materials such as conductive polymers and sensors.

The safety profile of 2-chloro-6-methyl-4-nitrobenzyl chloride is a critical consideration for its handling and storage. While it is not classified as a hazardous material under standard conditions, proper precautions should be taken to avoid exposure to skin or eyes. Occupational safety guidelines recommend using protective equipment during synthesis and manipulation to minimize health risks.

In conclusion, 2-chloro-6-methyl-4-nitrobenzyl chloride (CAS No. 1805676-20-3) stands out as a crucial intermediate in modern organic synthesis. Its unique structure and reactivity continue to drive innovation across multiple disciplines. As research progresses, new applications for this compound are likely to emerge, further solidifying its importance in both academic and industrial settings.